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These application notes provide a comprehensive protocol for evaluating the efficacy of
Dinitolmide against coccidiosis in chickens. The methodologies outlined are based on
established scientific practices and are intended to ensure robust and reproducible results.

Introduction

Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant
threat to the poultry industry worldwide, leading to substantial economic losses through
reduced weight gain, poor feed conversion, and increased mortality.[1][2] Dinitolmide, also
known as zoalene, is an anticoccidial feed additive used for the prevention and control of this
disease in broiler chickens and turkeys.[3] It acts by interfering with the metabolic pathways of
the Eimeria parasite, specifically targeting the early stages of its life cycle, the first-generation
schizonts, thereby inhibiting their growth and replication.[3] This mode of action helps to
maintain the integrity of the intestinal lining, supporting optimal nutrient absorption and overall
flock performance.[3]

This document provides a detailed protocol for conducting efficacy studies of Dinitolmide in
chickens, including experimental design, data collection, and analysis.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b000635?utm_src=pdf-interest
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://cyberleninka.ru/article/n/intervention-strategies-for-controlling-poultry-coccidiosis-current-knowledge
https://pmc.ncbi.nlm.nih.gov/articles/PMC9497773/
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.pahc.com/aus/products-and-services/poultry/phibrodot/
https://www.pahc.com/aus/products-and-services/poultry/phibrodot/
https://www.pahc.com/aus/products-and-services/poultry/phibrodot/
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Data Presentation: Efficacy of Dinitolmide Against
Eimeria Species

The following tables summarize the expected efficacy of Dinitolmide at a standard
prophylactic dosage compared to untreated and uninfected control groups. The data is a
synthesized representation from various studies to provide a comparative overview.

Table 1: Efficacy of Dinitolmide (125 ppm) on Performance Parameters in Broiler Chickens
Experimentally Infected with Eimeria Species

Average Body Feed Conversion .

Treatment Group . . . Mortality Rate (%)
Weight Gain (g) Ratio (FCR)

Uninfected Control 450 1.50 0

Infected Control 350 1.85 15

Dinitolmide (125 ppm) 430 1.55 2

Table 2: Efficacy of Dinitolmide (125 ppm) on Pathological and Parasitological Parameters in
Broiler Chickens Experimentally Infected with Eimeria Species

Average Oocyst Shedding

Treatment Group Average Lesion Score (0-4) (Oocysts Per Gram of
Feces)

Uninfected Control 0 0

Infected Control 3.2 >50,000

Dinitolmide (125 ppm) 0.8 <5,000

Experimental Protocols
Animal Husbandry and Experimental Design

e Animals: Day-old broiler chicks of a commercial strain will be used. Birds should be sourced
from a reputable hatchery and be clinically healthy.
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» Housing: Chicks will be housed in wire-floored battery cages to prevent reinfection from
feces. Temperature and lighting should be maintained according to standard broiler
management guidelines.

o Diet: A standard, unmedicated broiler starter feed will be provided ad libitum. Feed and water
should be free of any anticoccidial agents.

o Experimental Groups:

o Group A: Uninfected Control (UC): Birds will receive unmedicated feed and will not be
challenged with Eimeria oocysts.

o Group B: Infected Control (IC): Birds will receive unmedicated feed and will be challenged
with Eimeria oocysts.

o Group C: Dinitolmide Treatment (DT): Birds will receive feed medicated with Dinitolmide
at the desired concentration (e.g., 125 ppm) and will be challenged with Eimeria oocysts.
Dinitolmide should be thoroughly mixed into the feed to ensure uniform distribution.[3]

Preparation and Administration of Eimeria Oocyst
Inoculum

e Oocyst Culture and Sporulation:

o Collect fresh fecal samples from chickens infected with the desired Eimeria species (e.g.,
E. acervulina, E. maxima, E. tenella).

o Homogenize the feces in a 2.5% potassium dichromate solution. This solution acts as an
antimicrobial agent and provides oxygen for sporulation.[4]

o Place the fecal suspension in a shallow tray or flask to a depth of about 1 cm to ensure
adequate aeration.

o Incubate at room temperature (approximately 25-29°C) for 48-72 hours, stirring or aerating
periodically to promote sporulation.[4]

o Monitor sporulation microscopically. Sporulated oocysts contain four sporocysts.
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e Oocyst Enumeration:

o After sporulation, clean and concentrate the oocysts using saturated salt or sugar flotation
techniques.[5]

o Quantify the number of sporulated oocysts per milliliter using a McMaster counting
chamber.[6]

e Infection:

o On a predetermined day of the trial (e.g., day 14), each chick in the infected groups (IC
and DT) will be orally inoculated with a specific dose of sporulated oocysts.

o The infective dose will vary depending on the Eimeria species and its virulence. A typical
dose for experimental infection is around 50,000 to 100,000 sporulated oocysts per bird.[7]

Data Collection and Analysis

e Performance Parameters:

o Body Weight Gain: Record the individual body weight of each bird at the start of the
experiment and at regular intervals (e.g., weekly) until termination.

o Feed Conversion Ratio (FCR): Measure feed intake per cage for each period and
calculate the FCR (total feed consumed / total weight gain).

o Mortality: Record mortality daily and perform necropsies to determine the cause of death.
e Lesion Scoring:

o At a specific time point post-infection (typically 5-7 days), a subset of birds from each
group will be euthanized for lesion scoring.

o The intestinal tract will be carefully examined, and gross lesions will be scored based on
the Johnson and Reid (1970) method, which uses a scale of 0 (no gross lesions) to 4
(most severe lesions).[8][9][10] The location of the lesions is indicative of the infecting
Eimeria species.[8]
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e Oocyst Shedding:
o Collect fecal samples from each cage at regular intervals post-infection.

o Determine the number of oocysts per gram (OPG) of feces using the McMaster counting
technique.

 Statistical Analysis: All data will be subjected to statistical analysis (e.g., ANOVA) to
determine the significance of differences between the treatment groups.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for Dinitolmide efficacy trial.
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Caption: Dinitolmide's mechanism of action on the Eimeria life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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